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Compound of Interest

Compound Name: Erbium trifluoroacetate

Cat. No.: B15349953

Authored for: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed analysis of the molecular weight of Erbium
trifluoroacetate. It includes the chemical formula, a breakdown of its constituent elements, and
a step-by-step calculation of its molecular weight.

Chemical Identity and Formula

Erbium trifluoroacetate is a salt of the rare-earth metal erbium with trifluoroacetic acid. Its
chemical formula is CeErFoOe.[1][2] This formula indicates that each molecule is composed of
one erbium atom, six carbon atoms, nine fluorine atoms, and six oxygen atoms.

Data Presentation: Atomic and Molecular Weights

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The table below summarizes the atomic weights of the elements in Erbium trifluoroacetate
and the final calculated molecular weight of the compound.
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Element Symbol

. Atomic Weight  Total Weight (
Quantity

(g/mol) g/mol )
Erbium Er 1 167.26 167.26
Carbon C 6 12.011 72.066
Fluorine F 9 18.998 170.982
Oxygen O 6 15.999 95.994
Total 506.302

Note: Atomic weights are based on standard values and may have slight variations depending
on isotopic composition.[3][4][5][6][71[8][9][10]

Experimental Protocol: Calculation Methodology

The molecular weight of Erbium trifluoroacetate (CeErF20s) is determined through the

following calculation:

« |dentify the chemical formula: The formula for Erbium trifluoroacetate is established as

CeErFo0Oe.[1][2]

o Determine the number of atoms for each element:

o Erbium (Er): 1 atom

o Carbon (C): 6 atoms

o Fluorine (F): 9 atoms

o Oxygen (O): 6 atoms

o Obtain the standard atomic weight for each element:

o Er: 167.26 g/mol [3][11][12]

o C:12.011 g/mol [4][13][14][15]
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o F:18.998 g/mol [6][16][17]

o 0:15.999 g/mol [18][19]

e Calculate the total mass for each element in the molecule:

o

Mass of Er = 1 atom * 167.26 g/mol = 167.26 g/mol

[¢]

Mass of C = 6 atoms * 12.011 g/mol = 72.066 g/mol

[e]

Mass of F = 9 atoms * 18.998 g/mol = 170.982 g/mol

[e]

Mass of O = 6 atoms * 15.999 g/mol = 95.994 g/mol
e Sum the total masses to find the molecular weight:
o Molecular Weight = 167.26 + 72.066 + 170.982 + 95.994 = 506.302 g/mol

This calculated value is consistent with published molecular weights for Erbium
trifluoroacetate.[1][2][20]

Visualization of Molecular Composition

The following diagram illustrates the elemental composition of Erbium trifluoroacetate and the
calculation of its molecular weight.
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Molecular Weight Calculation for Erbium Trifluoroacetate (CeErFoOe)

Constituent Elements

Erbium (Er) Carbon (C) Fluorine (F) Oxygen (O)

1x167.26 6 x 12.011 9 x 18.998 6 X 15.999

A\ | | /
\ | | /

& Summation ¢ ’/

170.982

{Molecular Weight | 506.302 g/mol}

Click to download full resolution via product page

Elemental contribution to the molecular weight of Erbium trifluoroacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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